molecular formula C19H26N4O2 B2936046 3-methyl-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)butanamide CAS No. 946234-27-1

3-methyl-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)butanamide

Cat. No. B2936046
CAS RN: 946234-27-1
M. Wt: 342.443
InChI Key: UQVLSAGSFRGYLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

While there is no direct information available on the synthesis of this specific compound, a related process involves the reaction mixture being poured into crushed ice, neutralized with sodium carbonate (Na 2 CO 3) (pH 7–8), and extracted with chloroform (CHCl 3) (3×300 mL) .


Chemical Reactions Analysis

There is limited information available on the specific chemical reactions involving this compound .

Scientific Research Applications

Hypotensive Agents from Natural Sources

Research on compounds structurally related to 3-methyl-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)butanamide has identified potential applications as hypotensive agents. For instance, compounds isolated from Verbesina caracasana have been investigated for their ability to lower blood pressure and affect cardiovascular function by inducing arterial vasodilation and interacting with cardiac beta 1-adrenoreceptors (G. Delle Monache et al., 1993). This research suggests that structurally similar compounds could have therapeutic applications in managing arterial hypertension.

Heterocyclic Synthesis

The use of related compounds in the synthesis of heterocyclic structures is another significant application. A study on the synthesis of thienopyridines and other fused derivatives utilized related chemical frameworks to create compounds with potential pharmaceutical applications (A. A. Harb et al., 2006). These synthetic pathways offer insights into the versatility of such compounds in drug development and organic chemistry.

Anticonvulsant Activity

Compounds bearing resemblance to 3-methyl-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)butanamide have been evaluated for their anticonvulsant properties. Research indicates that certain derivatives exhibit broad spectra of activity across preclinical seizure models, highlighting their potential as new antiepileptic drugs (K. Kamiński et al., 2015). This suggests that structurally similar compounds could be explored for their antiepileptic efficacy.

Antimicrobial and Anticancer Activities

Novel pyrazolopyrimidine derivatives structurally related to the compound have been synthesized and screened for their cytotoxic and antimicrobial activities. These compounds showed potential as anticancer and anti-5-lipoxygenase agents, indicating possible therapeutic applications in cancer treatment and inflammation management (A. Rahmouni et al., 2016).

Safety and Hazards

There is limited information available on the safety and hazards associated with this compound .

Future Directions

The future directions for this compound are not clear due to the limited information available .

Mechanism of Action

properties

IUPAC Name

3-methyl-N-[4-[(2-methyl-6-propoxypyrimidin-4-yl)amino]phenyl]butanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H26N4O2/c1-5-10-25-19-12-17(20-14(4)21-19)22-15-6-8-16(9-7-15)23-18(24)11-13(2)3/h6-9,12-13H,5,10-11H2,1-4H3,(H,23,24)(H,20,21,22)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UQVLSAGSFRGYLM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCCOC1=NC(=NC(=C1)NC2=CC=C(C=C2)NC(=O)CC(C)C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H26N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-methyl-N-(4-((2-methyl-6-propoxypyrimidin-4-yl)amino)phenyl)butanamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.